Cas no 1803716-59-7 (3-(Difluoromethoxy)-5-ethylphenylpropanal)

• Product Name: 3-(Difluoromethoxy)-5-ethylphenylpropanal
• CAS No: 1803716-59-7
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• CID: 4961736
• Update Time: 2023-08-24

3-(Difluoromethoxy)-5-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-5-ethylphenylpropanal

• Inchi： 1S/C12H14F2O2/c1-3-9-4-10(8(2)7-15)6-11(5-9)16-12(13)14/h4-8,12H,3H2,1-2H3
• InChI Key： BGWRGFVCNOHUPA-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CC)C=C(C=1)C(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 221
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3